Cas no 168433-86-1 (Rhodiocyanoside A)

• Product Name: Rhodiocyanoside A
• CAS No: 168433-86-1
• MF: C₁₁H₁₇NO₆
• MW: 259.25578379631
• CID: 198829
• PubChem ID: 6442274
• Update Time: 2025-07-10

Rhodiocyanoside A Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile, 4-(b-D-glucopyranosyloxy)-2-methyl-,(2Z)-
• (Z)-2-methyl-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-2-enenitrile
• Rhodiocyanoside A
• Multifidin
• E89050
• Q27134848
• DTXSID701347062
• 168433-86-1
• SCHEMBL6142700
• CHEBI:66305
• 2-Butenenitrile, 4-(b-D-glucopyranosyloxy)-2-methyl-, (Z)-
• (2Z)-2-methyl-4-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}but-2-enenitrile
• (Z)-2-Methyl-4-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)but-2-enenitrile
• (2Z)-2-METHYL-4-{[(2R,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}BUT-2-ENENITRILE
• (2Z)-4-(beta-D-glucopyranosyloxy)-2-methylbut-2-enenitrile
• AKOS040760676
• CS-0032264
• FS-7185
• HY-N5067
• DA-67193

• Inchi： 1S/C11H17NO6/c1-6(4-12)2-3-17-11-10(16)9(15)8(14)7(5-13)18-11/h2,7-11,13-16H,3,5H2,1H3/b6-2-/t7-,8-,9+,10-,11-/m1/s1
• InChI Key： ZMELGIPFIBWPHX-GMLQCYRESA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC/C=C(\C#N)/C

Computed Properties

• Exact Mass: 259.105587
• Monoisotopic Mass: 259.105587
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 123

Experimental Properties

• Color/Form: Powder
• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 533.3°Cat760mmHg
• Flash Point: 276.3°C
• Refractive Index: 1.565
• Solubility: Soluble (358 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides